N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-3-cyanobenzamide

• IUPAC Name: 3-cyano-N-[2-(2-imidazol-1-ylethoxy)ethyl]benzamide
• InChI: InChI=1S/C15H16N4O2/c16-11-13-2-1-3-14(10-13)15(20)18-5-8-21-9-7-19-6-4-17-12-19/h1-4,6,10,12H,5,7-9H2,(H,18,20)
• InChI Key: LYJZQQIUEKDEGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NCCOCCN2C=CN=C2)C#N
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-3-cyanobenzamide, also known as Y-27632, is a selective inhibitor of Rho-associated protein kinase (ROCK). It was first synthesized by Yasuhiko Fujisawa in 2000 and has since been used extensively in scientific research.

Scientific Research Applications

Catalysts in Chemical Reactions

• Imidazol-2-ylidenes, a family of N-heterocyclic carbenes, which include compounds like N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-3-cyanobenzamide, are efficient catalysts in transesterification and acylation reactions. These catalysts are used in the acylation of alcohols with enol acetates and methyl esters, reacting with primary alcohols to form corresponding esters efficiently (Grasa, Gueveli, Singh, & Nolan, 2003).

Synthesis of Heterocyclic Compounds

• N-Arylbenzamidrazones and ethyl 2-cyano-3-ethoxybut-2-enoate, similar in structure to N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-3-cyanobenzamide, are used in reactions to produce 5-amino-3-methyl-1-(aryl(phenylimino)methyl)-1H-pyrazole derivatives. These compounds are significant in the synthesis of heterocyclic compounds used in various applications, including pharmaceuticals (Aly, Ramadan, El-aziz, Bräse, Brown, Fathy, & Nieger, 2017).

Synthesis of Metal N-Heterocyclic Carbene Complexes

• N-Heterocyclic carbene (NHC) ligand precursors, related to N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-3-cyanobenzamide, are used in synthesizing carbene complexes of silver(I) and copper(I). These complexes have been characterized for their potential use in catalysis and as active agents in cancer therapy (Pellei, Gandin, Marinelli, Marzano, Yousufuddin, Dias, & Santini, 2012).

Radiolabelled Angiotensin II Antagonist

• Compounds like [11C]L-159,884, structurally related to N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-3-cyanobenzamide, have been developed as radiolabelled angiotensin II antagonists. These compounds are used in receptor imaging, contributing to the field of medical diagnostics and pharmaceutical development (Hamill, Burns, Dannals, Mathews, Musachio, Ravert, & Naylor, 1996).

Catalytic Transfer Hydrogenation

• Imino-functionalized N-heterocyclic carbene precursor salts, closely related to the chemical , have been developed for use in catalytic transfer hydrogenation of ketones. This process is significant in the field of green chemistry and sustainable industrial processes (Abubakar & Bala, 2020).